Cas no 1105220-51-6 (2,3-dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide)

• Product Name: 2,3-dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide
• CAS No: 1105220-51-6
• MF: C₁₄H₁₃Cl₂NO₃S
• MW: 346.228920698166
• CID: 6329346
• PubChem ID: 8401578
• Update Time: 2025-10-12

2,3-dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide
• 2,3-dichloro-N-(2-phenoxyethyl)benzenesulfonamide
• VU0646462-1
• F5529-0063
• AKOS024512457
• 1105220-51-6

• Inchi： 1S/C14H13Cl2NO3S/c15-12-7-4-8-13(14(12)16)21(18,19)17-9-10-20-11-5-2-1-3-6-11/h1-8,17H,9-10H2
• InChI Key： CBGDMCPMOUXDOW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(NCCOC1C=CC=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 344.9993198g/mol
• Monoisotopic Mass: 344.9993198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3-dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide

2,3-Dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound 2,3-dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide, with the CAS number 1105220-51-6, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a sulfonamide group with a dichlorobenzene moiety and a phenoxyethyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly as they exhibit excellent bioavailability and stability. The presence of the dichlorobenzene group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic agents. Additionally, the phenoxyethyl substituent introduces hydrophilic characteristics, which can improve solubility and enhance its efficacy in biological systems.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the formation of the sulfonamide bond, significantly reducing reaction time while maintaining product quality.

The compound's applications are not limited to pharmaceuticals; it has also shown potential in agrochemicals as a fungicide or herbicide. Its ability to inhibit specific enzymes involved in plant pathogenesis makes it a valuable candidate for crop protection. Furthermore, preliminary tests indicate that this compound exhibits low toxicity to non-target organisms, which is a critical factor for its environmental safety.

From a structural perspective, the molecule's stability is attributed to the strong resonance effects within the sulfonamide group and the electron-withdrawing nature of the dichlorobenzene ring. These features not only enhance its chemical stability but also contribute to its thermal resistance, making it suitable for high-temperature industrial processes.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions. For example, molecular docking studies have revealed potential binding sites on target proteins, suggesting its role as an inhibitor in enzyme-mediated reactions. Such insights are invaluable for designing targeted therapies and optimizing drug delivery systems.

In conclusion, 2,3-dichloro-N-(2-phenoxyethyl)benzene-1-sulfonamide represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, underscores its potential as a key component in future innovations within pharmaceuticals and agrochemicals. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of chemical innovation.